5-Bromo-2-(phenethyloxy)benzoic acid
Overview
Description
5-Bromo-2-(phenethyloxy)benzoic acid, also known as BPEBA, is a chemical compound that belongs to the class of benzoic acids. It has a CAS Number of 887029-41-6 . The molecular weight of this compound is 321.17 and its molecular formula is C15H13BrO3 .
Molecular Structure Analysis
The InChI code for 5-Bromo-2-(phenethyloxy)benzoic acid is 1S/C15H13BrO3/c16-12-6-7-14 (13 (10-12)15 (17)18)19-9-8-11-4-2-1-3-5-11/h1-7,10H,8-9H2, (H,17,18) and the InChI key is QKYUPLPJCKWDTB-UHFFFAOYSA-N . The SMILES structure is C1=CC=C (C=C1)CCOC2=C (C=C (C=C2)Br)C (=O)O .Physical And Chemical Properties Analysis
The physical and chemical properties of 5-Bromo-2-(phenethyloxy)benzoic acid include its molecular weight of 321.17 and its molecular formula of C15H13BrO3 .Scientific Research Applications
Pharmacology
5-Bromo-2-(phenethyloxy)benzoic acid: is utilized in pharmacological research due to its potential as a biochemical precursor in the synthesis of various compounds. Its structural properties allow for modifications that can lead to the development of new therapeutic agents .
Material Science
In material science, this compound serves as a building block for creating novel polymers and materials. Its bromine and benzoic acid components make it a candidate for developing advanced materials with specific desired properties .
Biochemistry
Biochemists employ 5-Bromo-2-(phenethyloxy)benzoic acid in proteomics research. It can be used to study protein interactions and functions, as well as in the development of biochemical assays .
Agriculture
The compound’s derivatives may be explored for their agricultural applications, particularly in the synthesis of herbicides or growth regulators. The bromine atom in the compound could be critical for creating compounds that target specific plant enzymes .
Environmental Science
Environmental scientists might investigate 5-Bromo-2-(phenethyloxy)benzoic acid for its environmental fate and transport. Understanding its breakdown products and their impact on ecosystems can be vital for assessing environmental risks .
Analytical Chemistry
This compound is used as a standard or reagent in analytical chemistry to calibrate instruments or develop new analytical methods. Its unique structure allows for precise measurements and method development .
Chemical Engineering
In chemical engineering, 5-Bromo-2-(phenethyloxy)benzoic acid is important for process scale-up and optimization. It can be used in the design of industrial processes for the mass production of chemicals .
Food Science
While not directly used in food, its derivatives could be studied for their potential as food additives or preservatives, given the antimicrobial properties of benzoic acid derivatives .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
5-bromo-2-(2-phenylethoxy)benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13BrO3/c16-12-6-7-14(13(10-12)15(17)18)19-9-8-11-4-2-1-3-5-11/h1-7,10H,8-9H2,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKYUPLPJCKWDTB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCOC2=C(C=C(C=C2)Br)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13BrO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(phenethyloxy)benzoic acid | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(tert-butyl)-2-(8-(4-methoxyphenyl)-3,4-dioxo-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide](/img/structure/B2878860.png)
![{5-Oxaspiro[3.4]octan-6-yl}methanamine hydrochloride](/img/structure/B2878862.png)
![2-chloro-N-[3-(6-methoxypyridazin-3-yl)phenyl]-5-nitrobenzamide](/img/structure/B2878867.png)
![1-(3-morpholin-4-yl-3-oxopropyl)-4-(2-phenylethyl)[1,2,4]triazolo[4,3-a]quinazolin-5(4H)-one](/img/structure/B2878872.png)
![N-(4-fluorophenyl)-2-[4-[oxo(1-piperidinyl)methyl]-1-piperazinyl]acetamide](/img/structure/B2878876.png)
![(2S)-2-[4-(Trifluoromethyl)pyridin-2-yl]propan-1-amine](/img/structure/B2878879.png)